Cas no 898756-47-3 (9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene)

9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene is a specialized organic compound featuring a phenanthrene core modified with a butyryl side chain and a 5,5-dimethyl-1,3-dioxane moiety. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry and materials science applications. The dioxane group enhances stability and solubility, while the phenanthrene backbone provides rigidity and conjugation, suitable for photophysical studies or as a building block for advanced organic frameworks. Its well-defined molecular architecture allows for precise functionalization, offering potential utility in pharmaceuticals, liquid crystals, or optoelectronic materials. The compound’s purity and structural consistency ensure reproducibility in research and industrial applications.

9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene structure

898756-47-3 structure

Product Name:9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene

CAS No:898756-47-3

MF:C₂₄H₂₆O₃

MW:362.461447238922

MDL:MFCD03844329

CID:877537

PubChem ID:24727938

Update Time:2025-06-09

9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene Chemical and Physical Properties

Names and Identifiers

- 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-phenanthren-9-ylbutan-1-one
- 9-[4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYRYL]PHENANTHRENE
- 9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene
- 898756-47-3
- 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-1-(PHENANTHREN-9-YL)BUTAN-1-ONE
- DTXSID70646035
- MFCD03844329
- AKOS016023599
- MDL： MFCD03844329
- Inchi： 1S/C24H26O3/c1-24(2)15-26-23(27-16-24)13-7-12-22(25)21-14-17-8-3-4-9-18(17)19-10-5-6-11-20(19)21/h3-6,8-11,14,23H,7,12-13,15-16H2,1-2H3
- InChI Key： ZLVSQBYMPJSRKD-UHFFFAOYSA-N
- SMILES： O1C(CCCC(C2=CC3C=CC=CC=3C3C=CC=CC2=3)=O)OCC(C)(C)C1

Computed Properties

Exact Mass: 362.18819469g/mol
Monoisotopic Mass: 362.18819469g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 504
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 35.5Å²

9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	208430-5g	9-[4-(5,5-dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene	898756-47-3	97%	5g	￡1516.00	2022-03-01
abcr	AB368413-1 g	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene, 97%; .	898756-47-3	97%	1 g	€780.40	2023-07-19
abcr	AB368413-2 g	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene, 97%; .	898756-47-3	97%	2 g	€1,094.80	2023-07-19
TRC	D010478-250mg	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene	898756-47-3		250mg	$ 365.00	2022-06-06
TRC	D010478-500mg	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene	898756-47-3		500mg	$ 605.00	2022-06-06
Fluorochem	208430-2g	9-[4-(5,5-dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene	898756-47-3	97%	2g	￡643.00	2022-03-01
abcr	AB368413-1g	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene, 97%; .	898756-47-3	97%	1g	€778.90	2025-04-15
abcr	AB368413-2g	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene, 97%; .	898756-47-3	97%	2g	€1093.90	2025-04-15
abcr	AB368413-5g	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene, 97%; .	898756-47-3	97%	5g	€2461.60	2025-04-15
abcr	AB368413-5 g	9-[4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyryl]phenanthrene, 97%; .	898756-47-3	97%	5 g	€2,464.20	2023-07-19

9-4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrylphenanthrene Related Literature

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4. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

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